Cas no 21387-41-7 (3-ethynyl-5-methyl-1H-pyrazole)
3-ethynyl-5-methyl-1H-pyrazole is a versatile heterocyclic compound with significant potential in medicinal chemistry. It features a pyrazole ring with a methyl substituent and an ethynyl substituent, providing unique electronic properties. Its structural diversity allows for the development of novel compounds with potential therapeutic applications. This compound is valued for its synthetic accessibility and the potential for structural modifications, offering a platform for further research and development.
21387-41-7 structure
Product Name:3-ethynyl-5-methyl-1H-pyrazole
CAS No:21387-41-7
MF:C6H6N2
MW:106.125240802765
CID:6090772
PubChem ID:89053261
Update Time:2025-10-15
3-ethynyl-5-methyl-1H-pyrazole Chemical and Physical Properties
Names and Identifiers
-
- 3-ethynyl-5-methyl-1H-pyrazole
- 1H-Pyrazole, 3-ethynyl-5-methyl-
- 21387-41-7
- EN300-1822780
- SCHEMBL13282691
-
- Inchi: 1S/C6H6N2/c1-3-6-4-5(2)7-8-6/h1,4H,2H3,(H,7,8)
- InChI Key: KGTYSBBLGWUJGT-UHFFFAOYSA-N
- SMILES: N1C(C)=CC(C#C)=N1
Computed Properties
- Exact Mass: 106.053098200g/mol
- Monoisotopic Mass: 106.053098200g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 8
- Rotatable Bond Count: 1
- Complexity: 122
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 28.7Ų
Experimental Properties
- Density: 1.10±0.1 g/cm3(Predicted)
- Boiling Point: 260.7±28.0 °C(Predicted)
- pka: 12.88±0.10(Predicted)
3-ethynyl-5-methyl-1H-pyrazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1822780-0.05g |
3-ethynyl-5-methyl-1H-pyrazole |
21387-41-7 | 95% | 0.05g |
$232.0 | 2023-09-19 | |
| Enamine | EN300-1822780-0.1g |
3-ethynyl-5-methyl-1H-pyrazole |
21387-41-7 | 95% | 0.1g |
$347.0 | 2023-09-19 | |
| Enamine | EN300-1822780-0.25g |
3-ethynyl-5-methyl-1H-pyrazole |
21387-41-7 | 95% | 0.25g |
$494.0 | 2023-09-19 | |
| Enamine | EN300-1822780-0.5g |
3-ethynyl-5-methyl-1H-pyrazole |
21387-41-7 | 95% | 0.5g |
$780.0 | 2023-09-19 | |
| Enamine | EN300-1822780-1.0g |
3-ethynyl-5-methyl-1H-pyrazole |
21387-41-7 | 95% | 1g |
$1343.0 | 2023-05-26 | |
| Enamine | EN300-1822780-2.5g |
3-ethynyl-5-methyl-1H-pyrazole |
21387-41-7 | 95% | 2.5g |
$1959.0 | 2023-09-19 | |
| Enamine | EN300-1822780-5.0g |
3-ethynyl-5-methyl-1H-pyrazole |
21387-41-7 | 95% | 5g |
$3894.0 | 2023-05-26 | |
| Enamine | EN300-1822780-10.0g |
3-ethynyl-5-methyl-1H-pyrazole |
21387-41-7 | 95% | 10g |
$5774.0 | 2023-05-26 | |
| Enamine | EN300-1822780-1g |
3-ethynyl-5-methyl-1H-pyrazole |
21387-41-7 | 95% | 1g |
$999.0 | 2023-09-19 | |
| Enamine | EN300-1822780-5g |
3-ethynyl-5-methyl-1H-pyrazole |
21387-41-7 | 95% | 5g |
$2900.0 | 2023-09-19 |
3-ethynyl-5-methyl-1H-pyrazole Related Literature
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1. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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